Cas no 2137535-04-5 (1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl)-)

• Product Name: 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl)-
• CAS No: 2137535-04-5
• MF: C₁₀H₁₇BrN₂O
• MW: 261.158781766891
• CID: 5255825
• Update Time: 2025-09-28

1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl)-

• Inchi： 1S/C10H17BrN2O/c1-6(2)10-9(11)8(5-14)12-13(10)7(3)4/h6-7,14H,5H2,1-4H3
• InChI Key： WAQBTBXSLBJDID-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(C)C)=C(Br)C(CO)=N1

Additional information on 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl)-

Chemical Profile of 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) and Its Significance in Modern Medicinal Chemistry

1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) (CAS No. 2137535-04-5) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of a bromine substituent at the 4-position and isobutyl groups at the 1 and 5 positions introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

Thepyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which serves as a versatile platform for medicinal chemists to design molecules with specific biological targets. In particular, the3-hydroxymethyl functionality in 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. This compound has been extensively studied in recent years for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) as a lead compound for the development of novel therapeutic agents. The bromine atom at the 4-position acts as a crucial pharmacophore, facilitating interactions with biological targets such as kinases and transcription factors. Additionally, the isobutyl groups contribute to the overall lipophilicity of the molecule, which is essential for membrane permeability and oral bioavailability.

In vitro studies have demonstrated that derivatives of 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) exhibit promising anti-proliferative effects on several cancer cell lines. Thepyrazole scaffold has been shown to disrupt key signaling pathways involved in tumor growth and metastasis. For instance, research indicates that this class of compounds can inhibit tyrosine kinases, which are overexpressed in many solid tumors. The3-hydroxymethyl group further enhances the ability of these molecules to modulate enzyme activity by serving as a hydrogen bond acceptor or donor.

The synthesis of 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) involves multi-step organic reactions that highlight its synthetic accessibility. The bromination at the 4-position can be achieved using standard electrophilic aromatic substitution techniques, while the introduction of isobutyl groups typically requires alkylating agents under controlled conditions. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacokinetic properties of 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) have been thoroughly evaluated in preclinical studies. The compound demonstrates reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, its metabolic stability suggests that it can be administered orally without significant degradation in vivo. These characteristics make it an attractive candidate for further clinical investigation.

The potential therapeutic applications of 1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) extend beyond oncology. Emerging evidence suggests that this compound may have anti-inflammatory effects by modulating cytokine production and immune cell function. Thepyrazole scaffold has been reported to interact with various inflammatory mediators, including prostaglandins and leukotrienes. This dual functionality makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In conclusion,1H-Pyrazole-3-methanol, 4-bromo-1,5-bis(1-methylethyl) (CAS No. 2137535-04-5) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. The combination of a bromine substituent and isobutyl groups at strategic positions on thepyrazole core provides a rich foundation for designing novel therapeutics targeting cancer and inflammation. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in drug discovery efforts worldwide.